molecular formula C8H6N2O4 B6264051 (2E)-3-(5-nitropyridin-3-yl)prop-2-enoic acid CAS No. 2247508-93-4

(2E)-3-(5-nitropyridin-3-yl)prop-2-enoic acid

Cat. No. B6264051
CAS RN: 2247508-93-4
M. Wt: 194.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-3-(5-nitropyridin-3-yl)prop-2-enoic acid, more commonly referred to as 3NPPA, is an important organic compound with a wide range of applications in scientific research. It is a nitro-alkene derivative of propionic acid, and is known for its unique chemical and physical properties. The compound has been studied extensively in recent years, and has been found to have a number of potential applications in the medical and scientific fields.

Mechanism of Action

The mechanism of action of 3NPPA is not fully understood. However, it is believed that the compound is able to interact with proteins and enzymes through its nitro group, which can form hydrogen bonds with amino acid side chains. This interaction can then lead to changes in protein structure, which can in turn affect enzyme activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3NPPA are not well understood. However, the compound has been shown to have the potential to inhibit the activity of certain enzymes, such as those involved in the metabolism of fatty acids. In addition, 3NPPA has been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

3NPPA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be stored for long periods of time without significant degradation. In addition, the compound has a low toxicity, making it safe for use in biological systems. However, 3NPPA is not soluble in water, which can limit its use in some applications.

Future Directions

There are a number of potential future directions that could be explored in the research of 3NPPA. These include further investigations into the compound's mechanism of action, as well as its potential applications in the medical and scientific fields. In addition, further research could be conducted into the biochemical and physiological effects of 3NPPA, as well as its potential use as a therapeutic agent. Finally, further research could be conducted into the potential use of 3NPPA as a fluorescent probe for the detection of reactive oxygen species.

Synthesis Methods

3NPPA is typically synthesized through a four-step process. The first step involves the reaction of 5-nitropyridine with ethyl chloroformate to form the intermediate compound 5-nitropyridin-3-yl chloroformate. This intermediate is then reacted with propionic acid to form the desired product, 3NPPA. The final step involves the hydrolysis of the product to yield the pure compound.

Scientific Research Applications

3NPPA has a number of potential applications in scientific research. It has been studied as a potential reagent for the synthesis of various organic compounds, such as amides and nitriles. It has also been used as a molecular probe for the study of protein-protein interactions, and as a substrate for the study of enzyme kinetics. In addition, 3NPPA has been used as a fluorescent probe for the detection of reactive oxygen species.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(5-nitropyridin-3-yl)prop-2-enoic acid involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-nitropyridine", "acrolein", "sodium hydroxide", "sulfuric acid", "water", "ethanol", "diethyl ether", "potassium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Nitration of 3-nitropyridine with sulfuric acid and nitric acid to form 5-nitropyridine", "Step 2: Condensation of acrolein with 5-nitropyridine in the presence of sodium hydroxide to form (2E)-3-(5-nitropyridin-3-yl)prop-2-enal", "Step 3: Reduction of (2E)-3-(5-nitropyridin-3-yl)prop-2-enal with sodium borohydride in ethanol to form (2E)-3-(5-nitropyridin-3-yl)prop-2-enol", "Step 4: Oxidation of (2E)-3-(5-nitropyridin-3-yl)prop-2-enol with potassium permanganate in water to form (2E)-3-(5-nitropyridin-3-yl)prop-2-enoic acid", "Step 5: Purification of (2E)-3-(5-nitropyridin-3-yl)prop-2-enoic acid by extraction with diethyl ether, washing with hydrochloric acid, sodium bicarbonate, and water, and drying with magnesium sulfate, followed by evaporation of the solvent to yield the final product" ] }

CAS RN

2247508-93-4

Product Name

(2E)-3-(5-nitropyridin-3-yl)prop-2-enoic acid

Molecular Formula

C8H6N2O4

Molecular Weight

194.1

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.